Cas no 928713-43-3 (ASISCHEM C63579)

• Product Name: ASISCHEM C63579
• CAS No: 928713-43-3
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 892313
• PubChem ID: 17606318
• Update Time: 2025-05-18

ASISCHEM C63579 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM C63579
• 2-(3,4-dichlorophenyl)pyrimidine-5-carboxylic acid
• 928713-43-3
• AKOS000283959
• 2-(3,4-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLICACID
• SB59224

• MDL： MFCD08753270
• Inchi： 1S/C11H6Cl2N2O2/c12-8-2-1-6(3-9(8)13)10-14-4-7(5-15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key： SDQBQWRTHSTXSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1N=CC(C(=O)O)=CN=1)Cl

Computed Properties

• Exact Mass: 267.98100
• Monoisotopic Mass: 267.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 3.14860

Additional information on ASISCHEM C63579

ASISCHEM C63579: A Comprehensive Overview of CAS No. 928713-43-3

ASISCHEM C63579, identified by the CAS registry number 928713-43-3, is a compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound, classified under the broader category of organic compounds, has been extensively studied for its role in various chemical reactions and its compatibility with advanced synthetic methodologies.

The molecular structure of ASISCHEM C63579 is characterized by a complex arrangement of functional groups, which contribute to its reactivity and stability under different conditions. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and materials with tailored properties.

One of the most notable advancements involving ASISCHEM C63579 is its application in the development of novel pharmaceutical agents. Researchers have successfully utilized this compound as an intermediate in the synthesis of bioactive compounds, demonstrating its potential in drug discovery and development processes. The compound's ability to undergo various transformations, including oxidation, reduction, and coupling reactions, makes it an invaluable tool in modern medicinal chemistry.

In addition to its role in pharmaceuticals, ASISCHEM C63579 has also found applications in materials science. Recent investigations have explored its use as a precursor for the synthesis of advanced polymers and nanomaterials. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for use in high-performance applications such as aerospace components and electronic devices.

The synthesis of ASISCHEM C63579 involves a multi-step process that combines traditional organic synthesis techniques with cutting-edge catalytic methods. Recent breakthroughs in catalysis have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity levels. These advancements have significantly reduced the cost of production, making ASISCHEM C63579 more accessible for industrial applications.

From an environmental perspective, ASISCHEM C63579 has been evaluated for its eco-friendliness and biodegradability. Studies indicate that the compound exhibits low toxicity levels and can be safely handled under standard laboratory conditions. Its biodegradation profile suggests that it poses minimal risk to aquatic ecosystems when properly managed.

Looking ahead, the future of ASISCHEM C63579 appears promising as researchers continue to explore its potential in emerging fields such as green chemistry and sustainable materials development. The compound's versatility and compatibility with various synthetic pathways make it a key player in advancing scientific innovation across multiple disciplines.